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Compound of Interest

Compound Name: Xanthine-13C15N2

Cat. No.: B12404059

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Xanthine-13C15N2, a stable isotope-labeled compound. The following procedures are
designed to ensure the safety of laboratory personnel and maintain the integrity of the product.

Core Safety Principles: Xanthine-13C15N2 is a stable isotope-labeled compound and is not
radioactive.[1][2][3] Therefore, it does not pose a radiation risk.[1][2][3] The primary safety
concerns are related to the chemical properties of xanthine and its derivatives. Standard
laboratory chemical handling precautions should be followed.

Personal Protective Equipment (PPE)

When handling Xanthine-13C15N2 in its neat (solid) form or in solution, the following personal
protective equipment should be worn:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory
to protect from potential splashes.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. It is good practice to
wear two pairs of gloves, especially when handling concentrated solutions.[4] Gloves should
be changed regularly or immediately if contaminated, torn, or punctured.[4]

o Body Protection: A standard laboratory coat is required. For procedures with a higher risk of
splashing, a disposable gown made of a low-permeability fabric should be worn over the lab
coat.[4]
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» Respiratory Protection: For routine handling of small quantities in a well-ventilated area or a
chemical fume hood, respiratory protection is typically not required. If there is a risk of
generating aerosols or dust, a NIOSH-approved respirator may be necessary.

Operational Plan

1. Receiving and Storage:

e Upon receipt, inspect the packaging for any damage.
e The product is shipped at room temperature.[5][6]

e For long-term storage, Xanthine-13C15N2 should be kept at +4°C in a tightly sealed
container to prevent degradation.[5][6]

e Store in a dark location if the compound is known to be photosensitive.[1]
2. Handling and Preparation of Solutions:

¢ All handling of the solid compound, including weighing, should be performed in a chemical
fume hood to minimize inhalation exposure.

o Use appropriate tools (e.g., spatulas, weigh boats) for transferring the solid.

e When preparing solutions, add the solvent to the pre-weighed Xanthine-13C15N2 slowly to
avoid splashing.

o Ensure the work area is clean before and after handling the compound to prevent cross-
contamination.

Disposal Plan

Proper disposal of Xanthine-13C15N2 and associated waste is critical to ensure environmental
safety and regulatory compliance.

e Solid Waste:
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o Collect all solid waste, including contaminated consumables like weigh boats, pipette tips,
and gloves, in a designated hazardous waste container.[7]

o The container must be clearly labeled with "Hazardous Waste" and the chemical name
"Xanthine-13C15N2".

o Do not mix with other waste streams unless approved by your institution's Environmental
Health and Safety (EHS) department.[7]

e Liquid Waste:

o Collect all solutions containing Xanthine-13C15N2 in a designated, leak-proof hazardous
waste container.[7]

o The container should be clearly labeled with the contents, including the concentration of
Xanthine-13C15N2 and the solvent(s) used.

o Segregate aqueous waste from organic solvent waste.[7]

o Empty Containers:
o Empty containers should be triple-rinsed with a suitable solvent.
o The rinsate should be collected as hazardous liquid waste.

o After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but
all labels must be defaced or removed.[7] Consult your institution's guidelines for specific
procedures.[7]

e Spill Response:

[¢]

In case of a spill, immediately alert personnel in the area and your supervisor.

[e]

If it is safe to do so, contain the spill using absorbent materials.[7]

o

Ensure the area is well-ventilated.[7]

[¢]

Follow your institution's specific spill cleanup procedures and notify the EHS department.
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Data Presentation

Parameter Value Reference
Chemical Name Xanthine-13C15N2 [5]1[6]
CAS Number 1262670-81-4 [5][6]
Product Type Stable Isotope Labelled [51[6]
Storage Temperature +4°C [5][6]
Shipping Temperature Room Temperature [51[6]
Product Format Neat [51[6]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Xanthine-13C15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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